Cas no 108656-79-7 (1-piperidin-1-yloctan-2-one)

• Product Name: 1-piperidin-1-yloctan-2-one
• CAS No: 108656-79-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 1185976
• PubChem ID: 11020188
• Update Time: 2025-04-20

1-piperidin-1-yloctan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-piperidin-1-yloctan-2-one
• 108656-79-7
• 2-Octanone, 1-(1-piperidinyl)-
• DTXSID70452158

• Inchi： 1S/C13H25NO/c1-2-3-4-6-9-13(15)12-14-10-7-5-8-11-14/h2-12H2,1H3
• InChI Key： OKIFDCRIROYXLM-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CN1CCCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų